Construction of seven- and eight-membered carbocycles by Lewis acid catalyzed C(sp3)–H bond functionalization†
Chemical Communications Pub Date: 2019-10-25 DOI: 10.1039/C9CC08074K
Abstract
We achieved a concise construction of seven- and eight-membered carbocycles via Lewis acid catalyzed C(sp3)–H bond functionalization. In these reactions, a quite rare [1,6 (or 7)]-hydride shift/cyclization process proceeded smoothly to afford seven- and eight-membered carbocycles with good chemical yields starting from substrates with high conformational freedom.
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